Cas no 1805224-23-0 (3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1805224-23-0
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4842091
• Update Time: 2025-05-24

3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-5(14(16)17)4(6(9)15)2-13-7(3)18-8(10,11)12/h2H,1H3
• InChI Key： MIAAKADJUBVZHI-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(C)=C1[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.1
• Topological Polar Surface Area: 85

Additional information on 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride

Recent Advances in the Application of 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS: 1805224-23-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS: 1805224-23-0) has emerged as a pivotal intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethoxy and nitro groups, render it highly valuable in medicinal chemistry for the development of targeted therapeutics. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological activities, providing a comprehensive overview for researchers in the field.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 1805224-23-0 as a key precursor in the synthesis of kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study employed a combination of computational docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of target kinases. These findings underscore the potential of 1805224-23-0 in oncology drug discovery.

Further investigations into the synthetic utility of 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride have been reported in Organic Letters. Researchers developed a novel one-pot synthesis route that significantly improves yield and reduces byproduct formation. The optimized protocol involves a palladium-catalyzed coupling reaction, followed by selective nitration and chlorination. This advancement not only enhances the scalability of production but also opens new avenues for structural diversification, enabling the creation of libraries of analogs for high-throughput screening.

In the realm of agrochemicals, 1805224-23-0 has shown promise as a building block for next-generation pesticides. A 2023 study in Pest Management Science detailed its incorporation into neonicotinoid analogs with improved selectivity and reduced environmental persistence. The trifluoromethoxy group was found to enhance binding to insect nicotinic acetylcholine receptors while minimizing off-target effects in pollinators. This application aligns with the growing demand for sustainable crop protection solutions.

The pharmacological profile of derivatives stemming from this compound has also been explored in the context of anti-inflammatory agents. Research published in Bioorganic & Medicinal Chemistry demonstrated that certain modifications to the pyridine core yield compounds with significant COX-2 selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. Molecular dynamics simulations correlated these effects with the compound's ability to occupy a unique sub-pocket in the COX-2 active site.

Quality control and analytical methods for 3-Methyl-4-nitro-2-(trifluoromethoxy)pyridine-5-carbonyl chloride have seen notable improvements. A recent analytical chemistry study established a robust HPLC-MS protocol for quantifying trace impurities in industrial batches, with a detection limit of 0.01%. This development addresses previous challenges in ensuring batch-to-batch consistency, particularly important for GMP-compliant pharmaceutical manufacturing.

Looking forward, the versatility of 1805224-23-0 continues to inspire innovative applications. Current research directions include its use in PROTAC (Proteolysis Targeting Chimera) design for targeted protein degradation and as a fluorescent probe for cellular imaging. The compound's balanced lipophilicity and reactivity make it particularly suited for these cutting-edge approaches in chemical biology and drug development.